Cas no 857872-79-8 (2-(3-Fluoro-4-methylphenyl)cyclohexan-1-one)

• Product Name: 2-(3-Fluoro-4-methylphenyl)cyclohexan-1-one
• CAS No: 857872-79-8
• MF: C₁₃H₁₅FO
• MW: 206.256007432938
• CID: 5739754
• PubChem ID: 21082579
• Update Time: 2025-06-08

2-(3-Fluoro-4-methylphenyl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-(3-fluoro-4-methylphenyl)-
• SCHEMBL1138835
• 2-(3-fluoro-4-methylphenyl)cyclohexan-1-one
• (3 fluoro-4-methyl-phenyl)-cyclohexanone
• VHFVHQBOVDOOGZ-UHFFFAOYSA-N
• 857872-79-8
• EN300-1153108
• 2-(3-Fluoro-4-methylphenyl)cyclohexan-1-one

• Inchi： 1S/C13H15FO/c1-9-6-7-10(8-12(9)14)11-4-2-3-5-13(11)15/h6-8,11H,2-5H2,1H3
• InChI Key： VHFVHQBOVDOOGZ-UHFFFAOYSA-N
• SMILES： C1(=O)CCCCC1C1=CC=C(C)C(F)=C1

Computed Properties

• Exact Mass: 206.110693260g/mol
• Monoisotopic Mass: 206.110693260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(3-Fluoro-4-methylphenyl)cyclohexan-1-one

Professional Introduction to 2-(3-Fluoro-4-methylphenyl)cyclohexan-1-one (CAS No. 857872-79-8)

2-(3-Fluoro-4-methylphenyl)cyclohexan-1-one (CAS No. 857872-79-8) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This molecule, characterized by its cyclohexanone core substituted with a fluoro-methylphenyl group, presents an intriguing balance of lipophilicity and electronic properties, making it a valuable scaffold for the development of novel therapeutic agents.

The chemical structure of 2-(3-Fluoro-4-methylphenyl)cyclohexan-1-one consists of a cyclohexanone ring fused with a phenyl ring that is functionalized with both a fluoro atom and a methyl group at the 3rd and 4th positions, respectively. This specific arrangement imparts distinct physicochemical properties, including moderate solubility in organic solvents and enhanced metabolic stability, which are critical factors in drug design. The presence of the fluoro atom, in particular, is well-documented for its ability to modulate biological activity by influencing electronic distribution and hydrogen bonding interactions.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated aromatic compounds due to their broad spectrum of biological activities. Among these, 2-(3-Fluoro-4-methylphenyl)cyclohexan-1-one has emerged as a promising intermediate in the synthesis of small-molecule inhibitors targeting various disease pathways. Its structural motif is particularly relevant in the context of central nervous system (CNS) disorders, where fluorinated derivatives have shown efficacy in modulating neurotransmitter receptors and ion channels.

The synthesis of 2-(3-Fluoro-4-methylphenyl)cyclohexan-1-one involves multi-step organic transformations, typically starting from commercially available precursors such as 3-fluorobenzaldehyde and methylcyclohexanone. The reaction sequence often employs palladium-catalyzed cross-coupling reactions to establish the phenyl ring substitution pattern, followed by oxidation steps to introduce the carbonyl functionality at the cyclohexane position. Advances in catalytic methodologies have enabled more efficient and scalable production processes, enhancing the accessibility of this compound for further medicinal chemistry applications.

The pharmacological profile of 2-(3-Fluoro-4-methylphenyl)cyclohexan-1-one has been extensively studied in preclinical models. Initial investigations have highlighted its potential as an antagonist for certain G-protein coupled receptors (GPCRs), particularly those involved in pain signaling and inflammation. The fluoro substituent plays a pivotal role in enhancing binding affinity by optimizing interactions with specific amino acid residues within the receptor binding pocket. Additionally, computational modeling studies have suggested that this compound may exhibit selectivity over off-target receptors, minimizing adverse effects.

In the realm of drug discovery, 2-(3-Fluoro-4-methylphenyl)cyclohexan-1-one serves as a versatile building block for structure-based drug design. Its rigid cyclohexane ring provides steric constraints that can be exploited to fine-tune binding interactions with biological targets. Researchers have leveraged this scaffold to develop derivatives with improved pharmacokinetic profiles and enhanced therapeutic efficacy. For instance, modifications at the methylphenyl moiety have led to compounds with augmented blood-brain barrier penetration, making them more suitable for treating CNS disorders.

The growing interest in fluorinated compounds has also spurred innovation in synthetic methodologies tailored to introduce fluorine atoms into complex molecular architectures. Techniques such as electrochemical fluorination and transition-metal-catalyzed C-H functionalization have expanded the synthetic toolbox for accessing fluorinated derivatives like 2-(3-Fluoro-4-methylphenyl)cyclohexan-1-one. These advancements not only streamline production but also open avenues for exploring novel fluorinated analogs with tailored biological activities.

Epidemiological studies have increasingly demonstrated the therapeutic potential of fluorinated compounds across various therapeutic areas. In oncology, for example, fluorinated derivatives have shown promise as kinase inhibitors due to their ability to disrupt aberrant signaling pathways in cancer cells. The structural features of 2-(3-Fluoro-4-methylphenyl)cyclohexan-1-one, including its lipophilic nature and electronic properties modulated by the fluoro strong>> atom substitution pattern, align well with these requirements.

The regulatory landscape for fluorinated pharmaceuticals continues to evolve, reflecting both opportunities and challenges for industry stakeholders. While regulatory agencies emphasize stringent safety evaluations due to potential toxicity concerns associated with certain fluorinated compounds, they also recognize the therapeutic value these molecules can offer when developed responsibly. Companies engaged in fluorinated drug development must navigate this complex regulatory environment while adhering to Good Manufacturing Practices (GMP) and ensuring comprehensive toxicological assessments.

In conclusion, 2-(3-